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Compound of Interest

Compound Name: PRX-08066 maleate

Cat. No.: B1193540 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PRX-08066 maleate. The following procedures are

designed to ensure safe operational handling and disposal, minimizing risk and establishing a

secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling PRX-08066 maleate, a powdered substance, a comprehensive approach to

personal protective equipment is mandatory to prevent inhalation, skin, and eye contact.[1][2]

[3] The minimum required PPE includes a lab coat, protective eyewear, long pants, and closed-

toe shoes.[3]

A. Respiratory Protection: To avoid inhaling airborne particles, respiratory protection is

paramount.[1] A NIOSH-approved N-95 or N-100 particulate respirator is recommended when

handling the powder outside of a certified chemical fume hood.[4] For large spills or situations

with significant aerosolization potential, a chemical cartridge-type respirator may be necessary.

[4]

B. Eye and Face Protection: Chemical splash goggles are required to provide a seal around

the eyes.[2] Standard safety glasses with side shields offer minimal protection and are not

sufficient.[3] In situations with a higher risk of splashing, a full face shield should be worn in

addition to goggles.[2][4]
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C. Skin and Body Protection: A lab coat should be worn to protect the skin.[1][3] Chemical-

resistant gloves are essential.[2] Given that the specific permeability of different glove materials

to PRX-08066 maleate is not readily available, double-gloving with nitrile gloves is a prudent

measure.[3] Gloves should be powder-free to prevent contamination and absorption of the

chemical.[4] They should be changed regularly, with recommendations varying from every 30 to

60 minutes, or immediately if contaminated or damaged.[4]

D. Footwear: Closed-toe shoes are a minimum requirement in any laboratory setting.[3] For

enhanced protection, chemical-resistant footwear is advisable.[2]

II. Operational Plan
A systematic approach to handling PRX-08066 maleate from receipt to use is critical for safety

and maintaining the integrity of the compound.

A. Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. The

container should be clearly labeled. PRX-08066 maleate should be stored in a cool, dry, and

well-ventilated area, away from incompatible materials.

B. Weighing and Solution Preparation: All handling of powdered PRX-08066 maleate should be

conducted in a certified chemical fume hood to minimize inhalation exposure. Use spark-proof

tools and explosion-proof equipment.[5] When preparing solutions, add the solid to the solvent

slowly to avoid splashing.

III. Emergency Spill Plan
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

A. Immediate Actions:

Evacuate: Alert personnel in the immediate area and evacuate the contaminated space.

Isolate: Secure the area to prevent unauthorized entry.

Ventilate: If safe to do so, increase ventilation to the area.

Report: Notify the laboratory supervisor and the institutional safety office.
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B. Cleanup Procedure:

Don appropriate PPE: This includes respiratory protection, chemical splash goggles, a face

shield, a lab coat, and double nitrile gloves.

Contain the spill: For a solid spill, gently cover it with a damp paper towel to avoid raising

dust. For a liquid spill, use an appropriate absorbent material.

Clean the area: Carefully collect the contained material using non-sparking tools and place it

in a labeled, sealed container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of waste: All cleanup materials, including contaminated PPE, must be disposed of

as hazardous waste.

IV. Disposal Plan
All waste materials contaminated with PRX-08066 maleate must be handled as hazardous

chemical waste.

A. Waste Collection:

Solid Waste: Collect excess solid PRX-08066 maleate, contaminated consumables (e.g.,

weigh boats, pipette tips), and cleanup materials in a clearly labeled, sealed container.

Liquid Waste: Aqueous solutions may be suitable for sewer disposal depending on local

regulations and the concentration.[6] However, given the potent biological activity of PRX-

08066, it is recommended to collect all liquid waste containing this compound in a

designated, labeled hazardous waste container.

Contaminated PPE: Used gloves, lab coats, and other PPE should be collected in a

designated hazardous waste bag.

B. Disposal Procedure: All collected waste must be disposed of through the institution's

hazardous waste management program. Do not dispose of solid PRX-08066 maleate in the

regular trash.[7]
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Quantitative Data Summary
Property Value Source

CAS Number 866206-54-4 [8]

Molecular Formula C19H17ClFN5S [8]

Molecular Weight 401.9 g/mol [8]

IC50 (5-HT2B Receptor) 3.4 nM [9][10][11]

Solubility in DMSO 96 mg/mL [8]

Solubility in Ethanol 91 mg/mL [8]

Solubility in Water 95 mg/mL [8]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for handling a chemical spill of PRX-
08066 maleate.
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Workflow for PRX-08066 Maleate Spill Response
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Caption: Workflow for PRX-08066 Maleate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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